Cas no 2171637-77-5 (1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol)
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol
- EN300-1643602
- 2171637-77-5
-
- Inchi: 1S/C11H22N2O/c1-2-13-8-4-5-10(12,9-13)11(14)6-3-7-11/h14H,2-9,12H2,1H3
- InChI Key: QFAAKCHLFYMZPU-UHFFFAOYSA-N
- SMILES: OC1(CCC1)C1(CN(CC)CCC1)N
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.5Ų
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643602-0.05g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-0.1g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-0.25g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-0.5g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-1.0g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-2.5g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-5.0g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-10.0g |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1643602-50mg |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 50mg |
$1261.0 | 2023-09-22 | ||
| Enamine | EN300-1643602-100mg |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol |
2171637-77-5 | 100mg |
$1320.0 | 2023-09-22 |
1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol
Comprehensive Overview of 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol (CAS No. 2171637-77-5)
The compound 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol (CAS No. 2171637-77-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate architecture, featuring a cyclobutane ring fused with a piperidine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its amino and hydroxyl functional groups, which offer versatile reactivity.
In recent years, the demand for specialized heterocyclic compounds like 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol has surged, driven by advancements in medicinal chemistry and biotechnology. This compound’s CAS No. 2171637-77-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its synthesis and characterization have been explored in peer-reviewed journals, with a focus on optimizing yield and purity for industrial-scale production. The presence of both amine and alcohol groups in its structure allows for diverse derivatization, enabling the creation of libraries for high-throughput screening.
One of the most compelling aspects of 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol is its potential role in addressing unmet medical needs. For instance, its piperidine core is a common motif in CNS-targeting drugs, sparking interest in its application for neurological disorders. Additionally, the cyclobutane ring’s strain energy can impart unique pharmacokinetic properties, such as enhanced metabolic stability. These features align with current trends in precision medicine, where tailored molecular designs are critical for efficacy and safety.
From a synthetic chemistry perspective, the preparation of CAS No. 2171637-77-5 involves multi-step routes, often requiring chiral resolution to isolate enantiomerically pure forms. This complexity underscores the importance of green chemistry principles in its production, as researchers seek to minimize waste and energy consumption. The compound’s amino-ethylpiperidine segment also poses challenges in regioselective functionalization, making it a valuable case study for catalysis and reaction optimization.
Beyond pharmaceuticals, 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol has potential applications in agrochemicals and material science. Its rigid cyclobutane scaffold could serve as a linker in polymer networks, enhancing mechanical properties. Meanwhile, its amine functionality opens doors for covalent bonding with surfaces, useful in nanotechnology and sensor development. Such interdisciplinary utility makes it a subject of interest in grant proposals and collaborative research initiatives.
In conclusion, 1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol (CAS No. 2171637-77-5) represents a fascinating intersection of chemistry and innovation. Its structural complexity, combined with broad applicability, positions it as a key player in modern scientific endeavors. As AI-driven drug design and sustainable synthesis gain traction, this compound will likely remain at the forefront of cutting-edge research, answering pressing questions in healthcare and technology.
2171637-77-5 (1-(3-amino-1-ethylpiperidin-3-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)